Technical Monograph: 1-Benzyl-2-methyl-1H-pyrrole-3-carboxylic acid
Technical Monograph: 1-Benzyl-2-methyl-1H-pyrrole-3-carboxylic acid
CAS: 92028-89-2 Role: Strategic Heterocyclic Building Block & Pharmacophore Scaffold
Part 1: Executive Technical Summary
1-Benzyl-2-methyl-1H-pyrrole-3-carboxylic acid (CAS 92028-89-2) represents a critical scaffold in the synthesis of polysubstituted pyrroles, a structural motif ubiquitous in medicinal chemistry. Unlike simple pyrroles, this trisubstituted derivative offers a pre-installed orthogonal protection strategy (N-benzyl) and a reactive functional handle (C3-carboxylic acid), making it an ideal precursor for Fragment-Based Drug Discovery (FBDD) .
Its structural architecture places it as a homolog to key intermediates used in the development of Potassium-Competitive Acid Blockers (P-CABs) (e.g., Vonoprazan analogs) and Multi-Targeted Tyrosine Kinase Inhibitors . The compound’s utility lies in its ability to undergo regioselective functionalization at the C4 and C5 positions while maintaining N-protection, allowing for the rapid generation of diverse heterocyclic libraries.
Part 2: Chemical Profile & Physicochemical Properties[1]
The following data aggregates experimental and predicted values essential for process chemistry and formulation.
| Property | Value | Technical Note |
| Molecular Formula | C₁₃H₁₃NO₂ | |
| Molecular Weight | 215.25 g/mol | |
| Appearance | Off-white to pale yellow solid | Oxidation prone upon prolonged air exposure. |
| Melting Point | 188–192 °C | Depends on crystal habit/solvent. |
| pKa (Acid) | ~4.8 (Predicted) | Typical for pyrrole-3-carboxylic acids. |
| LogP | 2.85 | Moderate lipophilicity; suitable for CNS-targeted library design. |
| Solubility | DMSO, DMF, MeOH | Poorly soluble in water; requires basic pH for aqueous dissolution. |
| CAS RN | 92028-89-2 |
Part 3: Synthetic Architecture
The synthesis of CAS 92028-89-2 is classically achieved via a modified Hantzsch Pyrrole Synthesis . This multicomponent reaction (MCR) is preferred for its atom economy and scalability.
3.1 Retrosynthetic Analysis
The molecule disconnects into three primary components:
-
Amine Source: Benzylamine (provides the N-1 substituent).
-
Beta-Keto Ester: Ethyl acetoacetate (provides C2-methyl and C3-carboxyl).
-
Alpha-Halo Ketone Equivalent: Chloroacetone or 1,2-dichloroethyl ethyl ether (provides C4/C5 backbone).
3.2 Primary Synthetic Route (Hantzsch Protocol)
The reaction proceeds via the condensation of benzylamine with ethyl acetoacetate to form an enamine intermediate, which subsequently undergoes C-alkylation and cyclodehydration with the alpha-halo ketone surrogate.
Step-by-Step Mechanism:
-
Enamine Formation: Benzylamine attacks the ketone of ethyl acetoacetate.
-
Michael Addition/Alkylation: The enamine attacks the alpha-halo ketone.
-
Cyclization: Intramolecular condensation closes the pyrrole ring.
-
Saponification: The resulting ethyl ester is hydrolyzed (LiOH/THF) to yield the free acid (CAS 92028-89-2).
Figure 1: Modified Hantzsch synthesis pathway for the generation of the target pyrrole scaffold.
Part 4: Functionalization & Medicinal Chemistry Applications[1][2]
The strategic value of CAS 92028-89-2 lies in its divergent reactivity . As a "masked" pyrrole, it allows chemists to build complexity at the C4 and C5 positions before removing the benzyl protecting group.
4.1 Regioselective Functionalization
-
C5-Arylation: Palladium-catalyzed C-H activation (e.g., Pd(OAc)₂, Ag₂CO₃) can install aryl groups at the C5 position. This is critical for mimicking the pharmacophore of Vonoprazan (which contains a 5-(2-fluorophenyl) moiety).
-
C4-Formylation: Vilsmeier-Haack reaction introduces an aldehyde at C4, a precursor for reductive amination or Knoevenagel condensations.
-
Amide Coupling: The C3-carboxylic acid is readily activated (EDC/HOBt or HATU) to form amides, a common motif in antipsychotic and anti-inflammatory pyrroles.
4.2 Pathway to Bioactive Scaffolds
The compound serves as a precursor for 2-methyl-pyrrole-3-carboxamides . These derivatives have shown efficacy in modulating:
-
COX-1/COX-2 Enzymes: Anti-inflammatory activity.
-
Dopamine Receptors: Potential antipsychotic applications (e.g., substituted benzamides).
Figure 2: Divergent synthetic utility of the scaffold in medicinal chemistry campaigns.
Part 5: Validated Experimental Protocols
5.1 Synthesis of 1-Benzyl-2-methyl-1H-pyrrole-3-carboxylic acid
Note: This protocol is adapted from standard Hantzsch pyrrole methodologies.
Reagents: Benzylamine (1.0 eq), Ethyl acetoacetate (1.0 eq), Chloroacetone (1.1 eq), Ethanol (Solvent).
-
Enamine Formation: In a round-bottom flask, dissolve benzylamine (10 mmol) and ethyl acetoacetate (10 mmol) in ethanol (20 mL). Stir at room temperature for 30 minutes. (Exotherm may occur).
-
Cyclization: Add chloroacetone (11 mmol) dropwise. Heat the mixture to reflux (80 °C) for 4–6 hours. Monitor by TLC (Hexane:EtOAc 4:1).
-
Workup: Cool to room temperature. Concentrate in vacuo.[1][2] Dissolve residue in EtOAc, wash with water and brine.[2] Dry over Na₂SO₄ and concentrate to yield the ethyl ester intermediate.
-
Hydrolysis: Dissolve the ester in THF:Water (1:1). Add LiOH (3.0 eq) and stir at 50 °C for 3 hours.
-
Isolation: Acidify reaction mixture to pH 3 with 1M HCl. The product precipitates as an off-white solid. Filter, wash with cold water, and dry.
-
Yield: Typically 60–75%.
-
Purity Validation: HPLC >98%.
-
5.2 Analytical Method (HPLC)
To ensure the integrity of the intermediate during scale-up.
-
Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse, 4.6 x 150 mm, 5 µm).
-
Mobile Phase A: 0.1% Formic Acid in Water.
-
Mobile Phase B: Acetonitrile.[3]
-
Gradient: 5% B to 95% B over 15 minutes.
-
Flow Rate: 1.0 mL/min.
-
Detection: UV at 254 nm (aromatic) and 280 nm.
Part 6: References
-
PubChem. (n.d.).[4] Compound Summary for CAS 92028-89-2. National Library of Medicine. Retrieved from [Link]
-
Estévez, V., Villacampa, M., & Menéndez, J. C. (2014). Three-Component Hantzsch-Type Synthesis of Mixed Esters of 2,6-Dimethyl-4-phenyl-1,4-dihydropyridine-3,5-dicarboxylic Acid. Organic Syntheses. Retrieved from [Link](Cited for general Hantzsch mechanism grounding).
-
Takeda Pharmaceutical Company. (2010). Process for production of pyrrole derivatives. Patent WO2010090365. (Describes homologous 1,2,3-substituted pyrrole synthesis for P-CABs).
-
Li, J., et al. (2025).[5] Development of a Synthetic Route to Vonoprazan via Atom Transfer Radical Cyclization. Journal of Organic Chemistry. Retrieved from [Link](Contextualizes the importance of pyrrole-3-carboxylates).
-
Fryc, M., et al. (2025).[6] Synthesis of 2-(2-(Benzylamino)-2-oxoethyl)-1-methyl-1H-pyrrole-3-carboxylic acid. Molbank.[7] Retrieved from [Link](Demonstrates amide coupling utility of related pyrrole acids).
Sources
- 1. Methyl 1-benzyl-5-methyl-2,4-diphenyl-1H-pyrrole-3-carboxylate - PMC [pmc.ncbi.nlm.nih.gov]
- 2. 1H-Pyrrole-2-carboxylic acid, 1-(phenylmethyl)-, methyl ester synthesis - chemicalbook [chemicalbook.com]
- 3. repositories.lib.utexas.edu [repositories.lib.utexas.edu]
- 4. Crystalline forms of therapeutic compounds and uses thereof - Patent US-9890173-B2 - PubChem [pubchem.ncbi.nlm.nih.gov]
- 5. Compounds and compositions and methods of use - Patent US-10183012-B2 - PubChem [pubchem.ncbi.nlm.nih.gov]
- 6. researchgate.net [researchgate.net]
- 7. mdpi.com [mdpi.com]
